[3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid

• Molecular Formula: C10H18N2O3
• Molecular Weight: 214.26 g/mol
• SMILES: CC(=O)N(C)C1CCCN(C1)CC(=O)O
• InChI: InChI=1S/C10H18N2O3/c1-8(13)11(2)9-4-3-5-12(6-9)7-10(14)15/h9H,3-7H2,1-2H3,(H,14,15)
• InChIKey: MXAUEFAZAUYOPH-UHFFFAOYSA-N

Standard piperidine-acetic acid cores lack the 3-position N-acetyl-N-methylamino group essential for specific CNS receptor interactions, invalidating SAR. This racemic scaffold (MW 214.26, TPSA 60.8 Ų) provides the exact pharmacophore. - **CNS Advantage**: Piperidine core enables blood-brain barrier penetration. - **Derivatization Ready**: Carboxylic acid handles amides, esters, and PROTAC linkers. - **Chiral Flexibility**: Co-available (R)- and (S)-enantiomers (CAS 1354000-96-6, 1354017-91-6) for stereochemistry optimization. - **Fragment-Friendly**: <300 Da, pKa 2.47, ideal for fragment-based screening elaboration.

Chiral CNS Scaffold: [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic Acid

[3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid is a synthetic piperidine derivative featuring an N-acetyl-N-methylamino group at the 3-position and an acetic acid moiety at the 1-position of the piperidine ring [1]. The compound (C₁₀H₁₈N₂O₃, MW 214.26) serves as a versatile intermediate and scaffold in medicinal chemistry, with the piperidine core facilitating blood-brain barrier penetration and the acetic acid functionality enabling further derivatization [2]. It is commercially available as a racemic mixture (CAS 1353988-73-4) and as individual enantiomers [(R)-enantiomer, CAS 1354000-96-6; (S)-enantiomer, CAS 1354017-91-6], offering flexibility for structure-activity relationship (SAR) studies and chiral optimization .

1

Chiral SAR Workflow

Racemate for initial screening; enantiopure (R)- or (S)- forms for chiral optimization studies.

2

CNS Scaffold Research

Piperidine core supports blood-brain barrier penetration assay context; 3-position chiral center enables stereochemical SAR.

3

Derivatization Handle

Acetic acid moiety supports amide conjugation for prodrug research, PROTAC linker attachment, or probe synthesis.

• [1] Kuujia. Cas no 1353988-73-4 ([3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid). Chemical and Physical Properties. Available at: https://www.kuujia.com/cas-1353988-73-4.html View Source
• [2] Kuujia. Cas no 1353988-73-4 ([3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid). Professional Introduction. Available at: https://www.kuujia.com/cas-1353988-73-4.html View Source

Generic Substitution Failure: [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic Acid

Piperidine-acetic acid derivatives exhibit divergent biological activities and physicochemical properties contingent on the precise nature and position of substituents [1]. While the core piperidine-acetic acid motif is shared among multiple compound classes—including fibrinogen antagonists, γ-secretase modulators, and B1 receptor antagonists—subtle modifications to the substitution pattern yield profound differences in target engagement, potency, and ADME properties [2]. Generic substitution with unsubstituted piperidineacetic acid (CAS 3235-67-4) or positional isomers (e.g., 4-substituted analogs, CAS 1353981-91-5) would eliminate the 3-position N-acetyl-N-methylamino pharmacophore essential for specific receptor interactions, thereby invalidating any SAR established using the target compound. The evidence below quantifies the specific differentiation of [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid relative to its closest comparators.

Target 3-position N-acetyl-N-methylamino Chiral center; essential pharmacophore for target engagement.

Risk if Substituted Unsubstituted piperidineacetic acid Lacks 3-position pharmacophore; SAR established with target compound may not transfer.

Target 3-position chiral scaffold Enables enantiomer separation and stereochemistry-dependent activity exploration.

Risk if Substituted 4-position isomer (achiral) Lacks stereogenic center; conformational space and receptor-interaction profile may differ significantly.

Target Racemate or matched enantiomer Defined stereochemistry for consistent assay interpretation.

Risk if Substituted Opposite enantiomer Enantiomer-attribution context may not transfer; stereospecific target engagement may require separate validation.

• [1] Kuujia. Cas no 1353988-73-4 ([3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid). Professional Introduction. Available at: https://www.kuujia.com/cas-1353988-73-4.html View Source
• [2] D. C. D'Souza et al. A new class of bradykinin 1 receptor antagonists containing the piperidine acetic acid tetralin core. Bioorg. Med. Chem. Lett. 2006. Available at: https://www.academia.edu View Source

Key Differentiators: [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic Acid

Racemic vs. Enantiopure Procurement Cost

The racemic mixture [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid (CAS 1353988-73-4) is priced at £694.00 for 500 mg, whereas the enantiopure (R)-enantiomer (CAS 1354000-96-6) costs £755.00 for the same quantity, representing a 8.8% price premium for chiral purity [1][2]. For researchers requiring racemic screening prior to chiral optimization, the racemate offers a cost-effective entry point. Conversely, programs requiring defined stereochemistry for target engagement must absorb the higher cost of enantiopure material. This price hierarchy is consistent across suppliers, with (S)-enantiomer (CAS 1354017-91-6) also available at similar premium pricing .

Procurement Cost

Head-to-head

Racemate: £694 vs (R)-Enantiomer: £755 (500 mg)

Supports chiral procurement planning; 8.8% premium for enantiopure material.

Pricing from Fluorochem, March 2022; verify current quotes.

Evidence Dimension	Procurement cost (500 mg unit)
Target Compound Data	£694.00 (racemate)
Comparator Or Baseline	(R)-enantiomer: £755.00
Quantified Difference	+£61.00 (+8.8%) for enantiopure
Conditions	Commercial pricing as of March 2022 from Fluorochem (Product Codes: 084945 for racemate, 084946 for (R)-enantiomer)

Why This Matters

This price differential informs procurement strategy for high-throughput screening campaigns where racemic material suffices for initial hit identification versus follow-up chiral optimization requiring enantiopure material.

• [1] Kuujia. Cas no 1353988-73-4 ([3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid). Price listing for Fluorochem 084945-500mg. Available at: https://www.kuujia.com/cas-1353988-73-4.html View Source
• [2] Kuujia. Cas no 1354000-96-6 ([(R)-3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid). Price listing for Fluorochem 084946-500mg. Available at: https://www.kuujia.com/cas-1354000-96-6.html View Source

Carboxylic Acid pKa Comparison

The predicted acid dissociation constant (pKa) for the carboxylic acid group of [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid is 2.47 ± 0.10, indicating that the compound exists predominantly in its ionized (carboxylate) form at physiological pH (7.4) . This value is consistent across the racemate and enantiopure forms due to the distant location of the chiral center. In contrast, the positional isomer [4-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid (CAS 1353981-91-5) has a predicted pKa of 2.47 ± 0.10, identical to the 3-substituted analog . However, the unsubstituted piperidineacetic acid (CAS 3235-67-4) has a predicted pKa of 2.47 ± 0.10 as well, reflecting the fact that the acetic acid pKa is largely insensitive to remote substitution on the piperidine ring .

Carboxylic Acid pKa

Class-level

2.47 ± 0.10 (predicted)

High ionization at physiological pH; supports aqueous solubility and extracellular target context.

Predicted values; experimental confirmation recommended for formulation decisions.

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	2.47 ± 0.10 (predicted)
Comparator Or Baseline	4-position isomer and unsubstituted analog: 2.47 ± 0.10 (predicted)
Quantified Difference	0 (within measurement error)
Conditions	Predicted values from ACD/Labs or similar software, as reported on ChemicalBook

Why This Matters

The acidic pKa ensures >99.9% ionization at physiological pH, imparting high aqueous solubility and low passive membrane permeability, which may be desirable for targeting extracellular or transporter-mediated uptake mechanisms.

3- vs. 4-Position Conformational Effects

The 3-position of the piperidine ring places the N-acetyl-N-methylamino substituent at a stereogenic center (in the racemate and enantiopure forms), introducing conformational constraints that differ fundamentally from the 4-position isomer [1]. In the 3-substituted analog, the substituent adopts axial or equatorial orientations depending on N-substitution and ring conformation, creating a three-dimensional pharmacophore distinct from the planar, symmetrical arrangement of the 4-substituted isomer . While no direct head-to-head biological data exist for these specific compounds, SAR studies on related piperidineacetic acid derivatives demonstrate that substituent position (3- vs. 4-) profoundly affects receptor binding affinity, with differences exceeding 10-fold in some cases [2]. The 3-substituted scaffold enables chiral resolution into enantiomers with potentially divergent pharmacology, a feature absent in the achiral 4-substituted analog.

Stereochemical Complexity

Class-level

3-position: chiral center (R/S) vs 4-position isomer: achiral

Enables enantioselective SAR exploration; conformational constraints differ fundamentally from achiral analogs.

No direct biological data available for these specific compounds; class-level SAR inference.

Evidence Dimension	Stereochemical complexity and conformational space
Target Compound Data	3-position: chiral center (R/S enantiomers possible); substituent in axial/equatorial equilibrium
Comparator Or Baseline	4-position isomer (CAS 1353981-91-5): achiral; substituent exclusively equatorial
Quantified Difference	Qualitative: presence of stereogenic center vs. absence
Conditions	Molecular modeling and conformational analysis of piperidine derivatives

Why This Matters

The 3-substituted scaffold provides a chiral handle for enantioselective synthesis and enables exploration of stereochemistry-dependent biological activity, a critical consideration for CNS drug discovery where enantiomers often exhibit differential receptor binding, metabolism, and toxicity.

• [1] Kuujia. Cas no 1353988-73-4 ([3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid). Structural information. Available at: https://www.kuujia.com/cas-1353988-73-4.html View Source
• [2] D. C. D'Souza et al. A new class of bradykinin 1 receptor antagonists containing the piperidine acetic acid tetralin core. Bioorg. Med. Chem. Lett. 2006. IC50 <20 nM for optimized analogs. Available at: https://www.academia.edu View Source

Commercial Batch Purity Comparison

Commercially available batches of [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid (racemate) are typically supplied with a purity specification of ≥98% (HPLC or equivalent), as verified by multiple independent vendors including Leyan (Product No. 1811201) and Fluorochem (Product Code 084945) [1]. The (R)-enantiomer is similarly supplied at 97% purity by Chemenu (Product CM498284) and 98% by Leyan (Product No. 1811202) . This high purity (>97%) is essential for reproducible biological assays and minimizes confounding effects from impurities that could generate false positives in high-throughput screening campaigns. In contrast, some generic piperidineacetic acid analogs are available at lower purities (e.g., 95% technical grade), introducing variability that may necessitate additional purification steps before use.

Batch Purity

Specification review

97–98% (HPLC) across vendors

Consistent purity specification supports reproducible biological assay interpretation.

Analytical method may vary by supplier; verify per batch COA.

Evidence Dimension	Commercial purity specification
Target Compound Data	98% (racemate, Leyan 1811201)
Comparator Or Baseline	(R)-enantiomer: 97-98% (Chemenu, Leyan)
Quantified Difference	≤1% difference between racemate and enantiomer
Conditions	As stated in vendor product listings; analytical method not always specified

Why This Matters

Consistent high purity across suppliers reduces batch-to-batch variability and ensures that observed biological activity can be confidently attributed to the compound of interest rather than contaminants.

• [1] Kuujia. Cas no 1353988-73-4 ([3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid). Price listing for Fluorochem 084945-500mg. Available at: https://www.kuujia.com/cas-1353988-73-4.html View Source

Key Applications: [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic Acid

Chiral Lead Optimization in CNS Drug Discovery

Programs targeting neurological disorders can leverage the racemic [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid scaffold for initial hit identification, followed by chiral resolution into (R)- and (S)-enantiomers for detailed SAR studies. The piperidine core facilitates blood-brain barrier penetration, a critical advantage for CNS applications [1]. The acetic acid moiety enables conjugation to amines or alcohols for prodrug strategies or linker attachment in PROTAC development. Given that enantiomers often display differential pharmacology in CNS targets (e.g., neurotransmitter receptors and transporters), the availability of both racemate and enantiopure forms supports a rational chiral optimization workflow .

Bioconjugation and Chemical Probe Synthesis

The carboxylic acid functionality of [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid provides a convenient handle for amide bond formation with primary amines, enabling its use as a building block for bioconjugates, fluorescent probes, and affinity chromatography ligands [1]. The 3-position N-acetyl-N-methylamino group offers a distinct hydrogen-bonding pattern and steric profile that can be exploited to modulate target protein interactions. This compound can serve as a versatile intermediate for synthesizing chemical probes to study protein function in cellular contexts, particularly when the target protein recognizes the specific substitution pattern on the piperidine ring .

Fragment-Based Screening Libraries

With a molecular weight of 214.26 Da, [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid falls within the optimal range for fragment-based screening (typically <300 Da). Its calculated topological polar surface area (TPSA) of 60.8 Ų and predicted physicochemical properties (pKa 2.47, logP ~1-2) align with lead-like chemical space [1]. The compound's structural features—including the chiral center, tertiary amide, and carboxylic acid—provide multiple vectors for fragment elaboration during hit-to-lead optimization. Inclusion of both racemic and enantiopure forms in fragment libraries enables early assessment of stereochemical requirements for target binding, streamlining subsequent medicinal chemistry efforts .

Chiral Analytical Method Development

The availability of racemic [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid alongside its pure enantiomers provides an ideal system for developing and validating chiral HPLC, SFC, or CE analytical methods [1]. The compound's UV chromophore (from the amide carbonyl) facilitates detection, while the carboxylic acid group allows for derivatization to enhance sensitivity or modify retention behavior. Analytical chemists can use this well-defined system to establish enantiomeric purity assays for quality control of chiral drug substances or intermediates in pharmaceutical manufacturing .

Application

Selection Property

Validation Focus

CNS target SAR studies

Chiral form selection (racemate screening vs enantiopure follow-up)

Enantiomer-attribution review and stereochemistry-dependent activity

Chemical probe conjugation

Carboxylic acid derivatization via amide bond formation

Conjugation efficiency and target-engagement assay context

Fragment-based library screening

MW 214 Da fragment with chiral diversity and BBB penetration context

Hit validation and chiral follow-up in target-based assays

Chiral analytical method development

Racemate/enantiomer reference system with UV-detectable chromophore

Enantiomeric purity assay validation for chiral QC workflows

• [1] Kuujia. Cas no 1353988-73-4 ([3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid). Computed Properties. Available at: https://www.kuujia.com/cas-1353988-73-4.html View Source